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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B15616311

Technical Support Center: Gastrin | (1-14)

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information for accurately calculating the molar concentration of
Gastrin | (1-14).

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the correct molecular weight to use for Gastrin | (1-14)?

Al: The molecular weight of Gastrin | (1-14) can vary depending on whether it is in its standard
form or as a salt, such as a Trifluoroacetic acid (TFA) salt. The TFA salt is a common byproduct
of the peptide purification process.[1] It is crucial to use the molecular weight specified on the
product's certificate of analysis.

Data Summary: Molecular Weights of Gastrin | (1-14)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15616311?utm_src=pdf-interest
https://www.novoprolabs.com/p/gastrin-i-1-14-human-319682.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Form Molecular Weight ( g/mol ) Source
Gastrin | (1-14), human 1705.73 [2][3]
Gastrin | (1-14), human 1705.7 [4]
Gastrin | (1-14), human 1705.72 [1]
Gastrin | (1-14), human 1705.754 [5]

Gastrin | (1-14), human (TFA

1819.75 [6]
Salt)

Q2: My peptide won't dissolve. What should | do?

A2: Gastrin | (1-14) is generally soluble in water.[2] However, if you encounter solubility issues,
consider the following:

» Sonication: Briefly sonicate the solution to aid dissolution.

e pH Adjustment: For acidic peptides, adding a small amount of a basic solution may help.
Conversely, for basic peptides, an acidic solution might be required.

e Solvent Choice: While water is the recommended solvent, consult the manufacturer's
datasheet for alternative solvent recommendations.

Q3: How do | account for peptide purity in my concentration calculation?

A3: The purity of the peptide, typically provided on the certificate of analysis (e.g., >95%),
affects the actual amount of the active peptide present. For highly accurate concentrations, you
should adjust the mass of the peptide used in your calculations.

o Adjusted Mass = Weighed Mass x Peptide Purity (%)

For example, if you weigh 1 mg of peptide with a purity of 95%, the actual mass of Gastrin | (1-
14) is 1 mg * 0.95 = 0.95 mg.

Q4: What is the formula for calculating molar concentration?
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A4: The fundamental formula to calculate molarity is:
Molarity (mol/L) = Mass (g) / (Molecular Weight ( g/mol ) x Volume (L))[1][3]

Ensure all units are consistent before performing the calculation. For instance, convert
milligrams (mg) to grams (g) and milliliters (mL) to liters (L).

Experimental Protocol: Preparing a Gastrin | (1-14)
Stock Solution

This protocol details the steps for preparing a 1 mM stock solution of Gastrin | (1-14).

Materials:

Gastrin | (1-14) peptide (lyophilized powder)

High-purity water (e.g., sterile, nuclease-free)

Microcentrifuge tubes

Calibrated micropipettes

Analytical balance
Methodology:

» Determine the Molecular Weight: Refer to the manufacturer's certificate of analysis to find
the precise molecular weight (MW) of your specific batch of Gastrin | (1-14). For this
example, we will use MW = 1705.73 g/mol .[2][3]

o Weigh the Peptide: Carefully weigh out a precise amount of the lyophilized peptide. For
example, weigh 1 mg of the peptide.

o Calculate the Required Volume: Use the molarity formula to calculate the volume of solvent
needed to achieve the desired concentration.

o Mass=1mg=0.001g
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o Desired Concentration =1 mM = 0.001 mol/L

o Molecular Weight = 1705.73 g/mol

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol )) Volume (L) =
0.001 g/ (0.001 mol/L x 1705.73 g/mol ) = 0.000586 L Volume (uL) = 586 pL

» Reconstitution: Add the calculated volume (586 pL) of high-purity water to the vial containing

the 1 mg of peptide.

» Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C as recommended by the manufacturer.[2]

Workflow for Molar Concentration Calculation

Weigh Peptide (e.g., 1 mg)

Convert Units

mg->g
mL->L
mM -> M

Final Stock Solution

Find Molecular Weight (MW)
from Certificate of Analysis

Define Target Molar
Concentration (e.g., 1 mM)

\

A

Calculate Required Volume (L) =
Mass (g) / (MW * Molarity)

y

Add Calculated Volume
of Solvent to Peptide

\

Vortex/Mix to Dissolve
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Caption: Workflow for preparing a peptide stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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